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The Aspiring Scholars Directed Research Program (ASDRP) is a nonprofit initiative dedicated

to providing high school students with an immersive, hands-on research experience in various

STEM fields.[1][2] Headquartered in Fremont, California, the program offers both in-person and

remote participation, allowing students from around the world to engage in high-level scientific

inquiry.[1] This guide provides a technical overview of the program's core research activities,

focusing on methodologies and data from selected student-led projects in antimicrobial drug

discovery and computational drug design.

Program Structure and Research Focus
ASDRP organizes its research endeavors into three primary departments:

Biological, Human, & Life Sciences: Encompassing areas such as molecular and cellular

biology, genetics, microbiology, and biochemistry.

Chemistry, Biochemistry, & Physical Science: Focusing on organic and medicinal chemistry,

physical chemistry, and materials science.

Computer Science and Engineering: Including research in machine learning, data science,

and computational modeling.

Students work under the guidance of experienced mentors from academia and industry on

original research projects.[1] The program emphasizes the development of practical lab skills,

scientific writing, and presentation abilities. A significant outcome of the program is the
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publication of student research in peer-reviewed journals and presentations at scientific

conferences.

Featured Research Project 1: Antimicrobial Drug
Discovery
A notable area of research within ASDRP is the investigation of novel antimicrobial agents. One

such project focused on the "Strain-specific and photochemically-activated antimicrobial activity

of berberine and two analogs." This research explored the potential of berberine, a natural

product, and its derivatives as light-activated antimicrobial compounds.

Experimental Protocols
The study employed standard microbiological techniques to assess the antimicrobial efficacy of

the compounds.

Kirby-Bauer Disk Diffusion Assay:

Bacterial strains (Bacillus cereus, Staphylococcus epidermidis, and Neisseria sicca) were

cultured on Mueller-Hinton agar plates.

Sterile paper disks were impregnated with solutions of berberine and its analogs at various

concentrations (10 mM, 50 mM, and 100 mM).

The disks were placed on the inoculated agar plates.

For the photo-activated experiments, the plates were exposed to UV light.

The plates were incubated, and the diameter of the zone of inhibition (the area where

bacterial growth is prevented) was measured.

Data Presentation
The quantitative results of the Kirby-Bauer assay are summarized in the table below,

demonstrating the enhanced antimicrobial activity of berberine upon photo-irradiation against

B. cereus.
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Compound
Concentration
(mM)

Treatment
Zone of Inhibition
(diameter, mm)

Berberine 100 No Photo-irradiation 15.3 ± 0.6

Berberine 100 Photo-irradiation 18.7 ± 0.6

Berberine 50 No Photo-irradiation 12.7 ± 0.6

Berberine 50 Photo-irradiation 15.7 ± 0.6

Berberine 10 No Photo-irradiation 0

Berberine 10 Photo-irradiation 10.3 ± 0.6

Signaling Pathway and Experimental Workflow
The antimicrobial activity of berberine is linked to its ability to intercalate into DNA and inhibit

protein synthesis. The photochemical activation enhances its efficacy, likely through the

generation of reactive oxygen species (ROS) that cause cellular damage to the bacteria.
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Experimental Workflow

Proposed Mechanism of Action

Bacterial Culture Prepare Compound Disks Place Disks on Agar UV Irradiation (for photo-activated group) Incubate Plates Measure Zones of Inhibition

Berberine

Reactive Oxygen Species (ROS)

DNA Intercalation

UV Light

Cellular Damage

Inhibition of Protein Synthesis

Bacterial Cell Death
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Computational Drug Design Workflow

Target Identification (SARS-CoV-2 Mpro)

In Silico Library Design

Molecular Docking & Virtual Screening

Binding Affinity Analysis

Lead Candidate Identification

Further Optimization

HIV Reverse Transcriptase Inhibition Pathway

NNRTI (e.g., Rilpivirine analog)

Allosteric Site Binding

HIV-1 Reverse Transcriptase

Conformational Change Enzyme Inactivation Viral RNA to DNA Conversion (Blocked)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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